Cas no 1493386-81-4 (N-cyclopropyl-2-(oxolan-2-yl)acetamide)

• Product Name: N-cyclopropyl-2-(oxolan-2-yl)acetamide
• CAS No: 1493386-81-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5346119
• Update Time: 2025-06-14

N-cyclopropyl-2-(oxolan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-(tetrahydrofuran-2-yl)acetamide
• N-cyclopropyl-2-(oxolan-2-yl)acetamide

• Inchi： 1S/C9H15NO2/c11-9(10-7-3-4-7)6-8-2-1-5-12-8/h7-8H,1-6H2,(H,10,11)
• InChI Key： VRINUGMTAGLWLE-UHFFFAOYSA-N
• SMILES： N(C1CC1)C(=O)CC1OCCC1

Additional information on N-cyclopropyl-2-(oxolan-2-yl)acetamide

Comprehensive Overview of N-cyclopropyl-2-(oxolan-2-yl)acetamide (CAS No. 1493386-81-4)

N-cyclopropyl-2-(oxolan-2-yl)acetamide (CAS No. 1493386-81-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and oxolan-2-yl moieties, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of small molecule therapeutics and enzyme inhibitors.

The molecular structure of N-cyclopropyl-2-(oxolan-2-yl)acetamide combines a cyclopropyl ring with a tetrahydrofuran (oxolane) derivative, making it an intriguing candidate for structure-activity relationship (SAR) studies. Its amide linkage further enhances its stability and bioavailability, which are critical factors in drug design. Recent studies have highlighted its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their involvement in numerous diseases, including metabolic disorders and neurological conditions.

In the context of green chemistry and sustainable synthesis, N-cyclopropyl-2-(oxolan-2-yl)acetamide has been explored as a building block for eco-friendly chemical processes. The compound's compatibility with catalytic hydrogenation and biocatalysis aligns with the growing demand for environmentally benign synthetic routes. This aspect resonates with the current focus on carbon footprint reduction and circular economy principles in the chemical industry.

From a computational chemistry perspective, N-cyclopropyl-2-(oxolan-2-yl)acetamide has been subjected to molecular docking and quantum mechanical calculations to predict its interactions with biological targets. These in silico approaches are invaluable for accelerating hit-to-lead optimization in drug discovery pipelines. The compound's lipophilicity and hydrogen-bonding capacity make it a promising candidate for central nervous system (CNS) drug development, a field that has seen renewed interest due to the rising prevalence of neurodegenerative diseases.

The analytical characterization of N-cyclopropyl-2-(oxolan-2-yl)acetamide typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for quality control in industrial applications. The compound's thermal stability and solubility profile have also been investigated to optimize its formulation in various delivery systems.

In the realm of intellectual property, N-cyclopropyl-2-(oxolan-2-yl)acetamide has been featured in several patents related to kinase inhibitors and antimicrobial agents. This underscores its commercial potential in addressing unmet medical needs, particularly in the era of antibiotic resistance and personalized medicine. The compound's modular structure allows for facile derivatization, enabling the generation of diverse structure-activity libraries for high-throughput screening.

Looking ahead, the scientific community anticipates further exploration of N-cyclopropyl-2-(oxolan-2-yl)acetamide in combinatorial chemistry and fragment-based drug design. Its balanced physicochemical properties and drug-like characteristics position it as a valuable tool for medicinal chemists tackling complex therapeutic challenges. As research continues to unravel its full potential, this compound may emerge as a cornerstone in the development of next-generation bioactive molecules.